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Compound of Interest

Compound Name: Tfllrn-NH2

Cat. No.: B12375695

The proper disposal of Tflirn-NH2, a potent PAR1-selective agonist peptide, is crucial for
ensuring laboratory safety and environmental protection.[1] This document provides essential
information and step-by-step procedures for the safe handling and disposal of this bioactive
peptide, targeting researchers, scientists, and drug development professionals. Adherence to
these guidelines will help mitigate risks and ensure compliance with standard laboratory safety
protocols.

Chemical and Safety Data Summary

While comprehensive quantitative data for Tfllrn-NH2 is not readily available in the provided
search results, the following table summarizes the key identification and safety information
derived from Safety Data Sheets (SDS).
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Property Value Source
Chemical Name Tfllrn-NH2 [1112][3]
CAS Number 197794-83-5 (free base) [11[2][3]
Molecular Formula C31H53N906 [2][3]
Molecular Weight 647.81 g/mol [2][3]

H302: Harmful if swallowed.
GHS Hazard Statements H410: Very toxic to aquatic life [3]

with long lasting effects.

GHS Precautionary P264, P270, P273, P301 +

3
Statements P312, P330, P391, P501 =]

Step-by-Step Disposal Protocol

The disposal of Tfllrn-NH2 and associated materials must be handled with care, treating it as
hazardous chemical waste. The following protocol outlines the necessary steps for its proper
disposal.

Personal Protective Equipment (PPE)

Before handling Tfllrn-NH2 for disposal, it is imperative to wear appropriate personal protective
equipment to minimize exposure. This includes:

e Gloves: Chemical-resistant gloves are mandatory.[2]
o Eye Protection: Safety goggles or a face shield should be worn.[2][3]

o Lab Coat: Alab coat or other protective clothing is necessary to prevent skin contact.[2]

Waste Segregation and Collection

Proper segregation of waste is a critical first step in the disposal process.

e Solid Waste:
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o Place unused or expired solid Tfllrn-NH2 into a clearly labeled, sealed container

designated for chemical or biohazardous waste.[4]

o Contaminated materials such as gloves, pipette tips, and vials that have come into contact
with the peptide should also be collected in this container.[4][5]

o Ensure the container is compatible with the waste and properly sealed to prevent leaks.[5]
e Liquid Waste:

o Liquid solutions of Tfllrn-NH2, including any solvents used for its dissolution (e.g., DMSO,
acetonitrile), must be collected in a designated liquid chemical waste container.[4]

o Crucially, do not pour liquid peptide waste down the drain.[2][4][6] This is to avoid
environmental contamination, as the substance is very toxic to aquatic life.[3]

o If the peptide was dissolved in a solvent, the entire solution should be treated as chemical

waste.[4]

Labeling and Storage

Accurate labeling and safe storage of waste are essential for proper disposal and to prevent

accidental misuse.
e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the specific
contents, including "Tfllrn-NH2" and any solvents present.[5]

o Follow your institution's specific labeling requirements.
e Storage:

o Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.[5]

o Containers should be kept tightly closed except when adding waste.[6]
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Final Disposal

The final disposal of Tfllrn-NH2 waste must be conducted through approved channels.

o Contact Environmental Health and Safety (EHS): Your institution's EHS office will have
specific protocols for the disposal of hazardous chemical waste.[4]

o Use a Certified Waste Disposal Company: For laboratories without an EHS office, or for
independent researchers, a certified hazardous waste disposal company should be
contacted.[4] These companies are equipped to handle and dispose of chemical waste in
compliance with federal and state regulations.

o Documentation: Maintain a record of the disposal, including the date, quantity of waste, and
the disposal company used.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Tfllrn-
NH2.
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Caption: Workflow for the safe disposal of Tfllrn-NH2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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